Cas no 2137842-48-7 (7-(2-methylthiophen-3-yl)-4H,5H,6H,7H-furo2,3-cpyridine)

• Product Name: 7-(2-methylthiophen-3-yl)-4H,5H,6H,7H-furo2,3-cpyridine
• CAS No: 2137842-48-7
• MF: C₁₂H₁₃NOS
• MW: 219.302721738815
• CID: 5951328
• PubChem ID: 165469959
• Update Time: 2025-10-18

7-(2-methylthiophen-3-yl)-4H,5H,6H,7H-furo2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-(2-methylthiophen-3-yl)-4H,5H,6H,7H-furo2,3-cpyridine
• 7-(2-methylthiophen-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine
• 2137842-48-7
• EN300-1076595

• Inchi： 1S/C12H13NOS/c1-8-10(4-7-15-8)11-12-9(2-5-13-11)3-6-14-12/h3-4,6-7,11,13H,2,5H2,1H3
• InChI Key： SNNOLQSXUWLXSM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C)C1C2=C(C=CO2)CCN1

Computed Properties

• Exact Mass: 219.07178521g/mol
• Monoisotopic Mass: 219.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.4Ų

Additional information on 7-(2-methylthiophen-3-yl)-4H,5H,6H,7H-furo2,3-cpyridine

Introduction to 7-(2-methylthiophen-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine (CAS No. 2137842-48-7)

7-(2-methylthiophen-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine, identified by its CAS number 2137842-48-7, is a structurally sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fused ring systems, combining a thiophene moiety with a furo[2,3-c]pyridine core, which endows it with unique electronic and steric properties. The presence of the 2-methylthiophen-3-yl substituent further enhances its molecular complexity, making it a promising candidate for further exploration in drug discovery and development.

The significance of 7-(2-methylthiophen-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine lies in its potential biological activity and its structural features that make it amenable to various chemical modifications. Recent advancements in computational chemistry and molecular modeling have highlighted the compound's favorable interactions with biological targets, suggesting its utility in the design of novel therapeutic agents. The fused heterocyclic system provides a rigid scaffold that can be optimized for better binding affinity and selectivity against specific enzymes or receptors.

In the context of modern drug discovery, the furo[2,3-c]pyridine scaffold has been extensively studied due to its ability to modulate a wide range of biological pathways. Researchers have demonstrated that such structures can exhibit inhibitory effects on enzymes involved in inflammation, cancer metabolism, and other critical disease processes. The incorporation of a thiophene ring into this framework introduces additional functional groups that can be exploited for further derivatization, enabling the synthesis of a diverse library of analogs with tailored pharmacological properties.

One of the most compelling aspects of 7-(2-methylthiophen-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine is its potential as a lead compound for the development of small-molecule inhibitors. Preliminary studies have shown that derivatives of this compound can interact with target proteins in ways that suggest therapeutic efficacy. For instance, modifications to the methylthiophen-3-yl group have been explored to enhance solubility and metabolic stability, which are crucial factors for drug-like properties. These efforts align with current trends in medicinal chemistry aimed at improving bioavailability and reducing off-target effects.

The synthetic approach to 7-(2-methylthiophen-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. Key steps typically include cyclization reactions to form the fused heterocyclic system followed by functional group interconversions to introduce the desired substituents. The use of transition metal catalysts has been particularly effective in facilitating these transformations under mild conditions, thereby improving yields and scalability.

From a computational perspective, the electronic properties of 7-(2-methylthiophen-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine have been thoroughly analyzed using density functional theory (DFT) and other quantum mechanical methods. These studies have provided insights into how electronic distributions across the molecule influence its reactivity and binding interactions. Such knowledge is invaluable for designing next-generation compounds with enhanced pharmacological profiles.

The potential applications of 7-(2-methylthiophen-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for materials science applications as well. For example, derivatives of this compound have been investigated as components in organic light-emitting diodes (OLEDs) due to their ability to absorb and emit light efficiently. This dual utility highlights the versatility of heterocyclic compounds in addressing challenges across multiple scientific disciplines.

In conclusion,7-(2-methylthiophen-3-yl)-4H;5;6;7-H-furo[23c]pyridine (CAS No. 2137842487) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics and materials. Its potential as a lead compound for drug discovery is supported by both experimental evidence and computational studies. As research in this area continues to progress,this compound is likely to play an increasingly important role in advancing our understanding of molecular interactions and their implications for human health.